Cas no 131086-93-6 (6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy-)

6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy- structure
131086-93-6 structure
Product Name:6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy-
CAS No:131086-93-6
MF:C14H10O4
MW:242.226804256439
CID:204261
PubChem ID:148356
Update Time:2025-04-19

6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy-
    • 6H-Dibenzo(b,d)pyran-6-one, 4-hydroxy-3-methoxy-
    • 4-hydroxy-3-methoxybenzo[c]chromen-6-one
    • DTXSID90156883
    • SCHEMBL9747411
    • 131086-93-6
    • Inchi: 1S/C14H10O4/c1-17-11-7-6-9-8-4-2-3-5-10(8)14(16)18-13(9)12(11)15/h2-7,15H,1H3
    • InChI Key: CNCHVCORVGDITI-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C2C=CC(=C(C1=2)O)OC)=O

Computed Properties

  • Exact Mass: 242.0579
  • Monoisotopic Mass: 242.057909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.375
  • Boiling Point: 427.3°Cat760mmHg
  • Flash Point: 167.5°C
  • Refractive Index: 1.648
  • PSA: 55.76
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited